Cas no 872700-68-0 (azidomethyl 2,2-dimethylpropanoate)

• Product Name: azidomethyl 2,2-dimethylpropanoate
• CAS No: 872700-68-0
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• MDL: MFCD24452386
• CID: 1871099
• PubChem ID: 11521126
• Update Time: 2025-04-21

azidomethyl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, azidomethyl ester
• Azidomethyl pivalate
• azidomethyl 2,2-dimethylpropanoate
• 2,2-dimethylpropionic acid azidomethyl ester
• Azidomethyl pivalate, 97%
• MEJGIRNNNFPMOX-UHFFFAOYSA-N
• 872700-68-0
• EN300-257496
• DB-208228
• SCHEMBL13464950

• MDL： MFCD24452386
• Inchi： 1S/C6H11N3O2/c1-6(2,3)5(10)11-4-8-9-7/h4H2,1-3H3
• InChI Key： MEJGIRNNNFPMOX-UHFFFAOYSA-N
• SMILES： O(CN=[N+]=[N-])C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 157.085126602Da
• Monoisotopic Mass: 157.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.026 g/mL at 25 °C
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.428

azidomethyl 2,2-dimethylpropanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides